rac-(1S,2R,4R)-6-Oxo-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid

• IUPAC Name: (1S,2R,4R)-6-oxo-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid
• InChI: InChI=1S/C7H8O4/c8-5-2-3-1-4(7(9)10)6(5)11-3/h3-4,6H,1-2H2,(H,9,10)/t3-,4-,6+/m1/s1
• InChI Key: QRADTXZVQNFLSA-KODRXGBYSA-N
• Canonical SMILES: C1C2CC(=O)C(C1C(=O)O)O2
• Isomeric SMILES: C1[C@@H]2CC(=O)[C@H]([C@@H]1C(=O)O)O2
• Molecular Formula: C7H8O4
• Molecular Weight: 156.14 g/mol
• CAS No.: 2008714-56-3

Description

Rac-(1S,2R,4R)-6-Oxo-7-oxabicyclo[2.2.1]heptane-2-carboxylic acid is a useful research compound. Its molecular formula is C7H8O4 and its molecular weight is 156.14. The purity is usually 95%.
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Scientific Research Applications

Stereoselective Synthesis

The stereoselective preparation of related bicyclic compounds, such as (1S, 2R)- and (1S, 2S)-2-hydroxy-7, 7-dimethylbicyclo[2.2.1]heptane-1-carboxylic acids, demonstrates the utility of these structures as chiral auxiliaries in organic synthesis. Such compounds are synthesized from ketopinic acid, showcasing the importance of bicyclic compounds in the development of enantiomerically pure substances (Ishizuka, Kimura, Ishibuchi, & Kunieda, 1990).

Crystal Structure Analysis

The 1:1 cocrystal of rac-7-oxabicyclo[2.2.1]heptane-2,3-dicarboxylic acid with 2-aminobenzothiazole illustrates the compound's role in crystallography. The intermolecular interactions in such cocrystals provide insights into the structural aspects of molecular assembly and design (Wang, Hu, & Wang, 2008).

Enantioselective Synthesis in Medicinal Chemistry

The enantioselective synthesis of (1R,2S,4S)-7-oxabicyclo[2.2.1]heptan-2-exo-carboxylic acid, a precursor in A2a receptor antagonist synthesis, highlights the compound's relevance in medicinal chemistry. Such methodologies facilitate the production of key intermediates for pharmaceuticals, demonstrating the compound's application in drug synthesis (Wirz, Spurr, & Pfleger, 2010).

Synthesis of Constrained Amino Acids

Research into the synthesis of conformationally constrained amino acids, such as 2-substituted 7-azabicyclo[2.2.1]heptane-1-carboxylic acids, showcases the application of these bicyclic compounds in developing novel amino acid analogues. These efforts contribute to the exploration of new avenues in peptide chemistry and drug development (Buñuel, Gil, Díaz-de-Villegas, & Cativiela, 2001).

Applications in HIV Research

The synthesis of 7-oxabicyclo[2.2.1]heptane-3-alkoxyl-carbonyl-2-dicarboxylic acids and their evaluation for anti-HIV activity exemplifies the compound's potential in antiviral research. Such studies are crucial for the development of new therapeutic agents against HIV (Song Dan-qing, 2009).